Cas no 785032-26-0 (2-(3-bromophenyl)ethyl(methyl)amine)

2-(3-bromophenyl)ethyl(methyl)amine structure
785032-26-0 structure
Product Name:2-(3-bromophenyl)ethyl(methyl)amine
CAS No:785032-26-0
MF:C9H12BrN
MW:214.102281570435
MDL:MFCD12827851
CID:858909
PubChem ID:44578545
Update Time:2025-04-19

2-(3-bromophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 3-BroMo-N-Methyl-benzeneethanaMine
    • N-[2-(3-Bromophenyl)ethyl]-N-methylamine
    • 2-(3-bromophenyl)ethyl(methyl)amine
    • SCHEMBL2909601
    • BDBM50262994
    • [2-(3-bromophenyl)ethyl](methyl)amine
    • C78466
    • CHEMBL476750
    • TS-03059
    • [2-(3-bromo-phenyl)-ethyl]-methyl-amine
    • IJCWRWHKCBWPDJ-UHFFFAOYSA-N
    • 785032-26-0
    • N-Methyl-2-(3-bromophenyl)ethylamine
    • 2-(3-bromophenyl)-N-methylethanamine
    • AKOS011267641
    • EN300-215631
    • MDL: MFCD12827851
    • Inchi: 1S/C9H12BrN/c1-11-6-5-8-3-2-4-9(10)7-8/h2-4,7,11H,5-6H2,1H3
    • InChI Key: IJCWRWHKCBWPDJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CCNC

Computed Properties

  • Exact Mass: 213.01531g/mol
  • Monoisotopic Mass: 213.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 264.8±15.0 °C at 760 mmHg
  • Flash Point: 113.9±20.4 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(3-bromophenyl)ethyl(methyl)amine Security Information

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